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Compound of Interest

Compound Name: 2-Chloro-3-nitrophenol

Cat. No.: B183055

Introduction: The Strategic Utility of 2-Chloro-3-
hitrophenol

2-Chloro-3-nitrophenol is a highly functionalized aromatic compound that serves as a
versatile building block in the synthesis of complex pharmaceutical molecules.[1] Its chemical
architecture, featuring a phenolic hydroxyl group, a nitro group, and a chlorine atom on a
benzene ring, offers a rich platform for a variety of chemical transformations.[2] The strategic
positioning of these functional groups allows for regioselective reactions, making it a valuable
precursor in medicinal chemistry.

The electron-withdrawing nature of the nitro group significantly influences the reactivity of the
aromatic ring, enhancing the acidity of the phenolic proton and activating the chlorine atom for
nucleophilic substitution reactions.[3] Furthermore, the nitro group can be readily reduced to an
amino group, a cornerstone transformation in the synthesis of many pharmaceutical agents,
including kinase inhibitors and anti-inflammatory drugs.[3][4] The presence of the chlorine atom
provides an additional site for modification or can be a key feature for the biological activity of
the final compound. These characteristics make 2-Chloro-3-nitrophenol a precursor of
interest for generating libraries of compounds for drug discovery.[2]

This document provides a comprehensive guide for researchers and drug development
professionals on the effective utilization of 2-Chloro-3-nitrophenol in pharmaceutical
synthesis. It will cover key reaction pathways, provide detailed experimental protocols, and
discuss the rationale behind the methodological choices.
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Physicochemical Properties and Safety Data

A thorough understanding of the physicochemical properties and safety profile of a starting

material is paramount for its safe and effective use in synthesis.

Property Value Reference
CAS Number 603-84-9 [5]
Molecular Formula CeHaCINOs3 [5]
Molecular Weight 173.55 g/mol [51[6]
Yellow to orange crystalline
Appearance
powder
Melting Point 120.5°C [7]
Room Temperature, sealed in
Storage
a dry place
Purity Typically =297% [8]

Hazard Statements

H302 (Harmful if swallowed),
H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H332 (Harmful if
inhaled), H335 (May cause

respiratory irritation)

Precautionary Statements

P280 (Wear protective
gloves/protective clothing/eye
protection/face protection),
P305+P351+P338 (IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing)
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Core Synthetic Transformations

The synthetic utility of 2-Chloro-3-nitrophenol is primarily centered around the selective
manipulation of its three key functional groups. The following diagram illustrates the principal
reaction pathways.
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Nitro Group Reduction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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